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Compound of Interest

Compound Name: KEA1-97

Cat. No.: B10824434

For researchers in cellular stress, cancer biology, and drug development, the reliable detection
of Kelch-like ECH-associated protein 1 (Keapl) is critical. As the primary negative regulator of
the transcription factor Nrf2, the Keapl1-Nrf2 signaling pathway is a key target for therapeutic
intervention. The quality of the antibody used is paramount for generating accurate and
reproducible data. This guide provides a comparative overview of commercially available
Keapl antibodies, summarizing their performance based on vendor-provided and
independently validated data.

This guide aims to assist researchers in selecting the most suitable Keapl antibody for their
specific application by presenting a consolidated view of antibody characteristics, validation
data, and experimental protocols.

The Keap1-Nrf2 Signaling Pathway: A Brief
Overview

Under basal conditions, Keapl acts as a substrate adaptor for a Cul3-based E3 ubiquitin ligase
complex, targeting Nrf2 for ubiquitination and subsequent proteasomal degradation. This
process maintains low intracellular levels of Nrf2. In response to oxidative or electrophilic
stress, reactive cysteines within Keapl are modified, leading to a conformational change that
disrupts the Keapl1-Nrf2 interaction. This stabilization of Nrf2 allows it to translocate to the
nucleus, where it binds to Antioxidant Response Elements (ARES) in the promoter regions of its
target genes, initiating the transcription of a battery of cytoprotective enzymes and proteins.
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Caption: The Keapl1-Nrf2 signaling pathway under basal and stress conditions.

Comparison of Keapl Antibodies from Various
Vendors

The following tables summarize the specifications and available validation data for Keapl
antibodies from prominent vendors. The inclusion of knockout (KO) validation is a key indicator
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of antibody specificity.
Validated Knockout
Catalog ) ..
Vendor Clonality Host Application (KO)
Number .
s Validated
] ] WB, IHC, IF, Yes (cited in
Proteintech 10503-2-AP Polyclonal Rabbit o
IP, ELISA publications)
Cell Signaling Monoclonal ]
8047 Rabbit WB, IP, IF Yes[1]
Tech. (D6B12)
Santa Cruz Monoclonal WB, IP, IF,
) sc-365626 Mouse Yes|[2]
Biotech. (G-3) IHC, ELISA
Thermo
) ) PA5-34454 Polyclonal Rabbit WB, IHC Yes
Fisher Sci.
R&D WB, Simple
MAB3024 Monoclonal Mouse Yes
Systems Western
WB, IHC-P,
Monoclonal
Abcam ab119403 Mouse Flow Yes
(OTI1B4)
Cytometry
Abclonal A25951 Monoclonal Rabbit WB, IF Yes[3]

Disclaimer: This table is not exhaustive and is based on publicly available information.

Researchers should always consult the vendor's datasheet for the most up-to-date information.

Experimental Data Highlights

Below are examples of validation data for selected antibodies, demonstrating their performance

in various applications.

Western Blot (WB)

Successful Western blotting relies on an antibody that recognizes the target protein with high

specificity and sensitivity, typically identifying Keapl at its predicted molecular weight of

approximately 70 kDa.[4]
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» R&D Systems (MAB3024): This antibody has been validated using a Keapl knockout Jurkat
cell line, showing a specific band at ~66 kDa in the parental cell line which is absent in the
KO lysate.

o Santa Cruz Biotechnology (sc-365626): Independent validation in HAP1 control and KEAP1-
KO cells demonstrated the specificity of this antibody.[2]

e Proteintech (10503-2-AP): Vendor data shows Western blot analysis in various cell lines
including HeLa and MCF7, with a band appearing at the correct molecular weight.[5]

o Cell Signaling Technology (8047): This antibody has been validated by Western blot in
knockout human samples.[1]

Immunoprecipitation (IP)

Immunoprecipitation requires an antibody that can recognize the native conformation of the
target protein.

o Proteintech (10503-2-AP): This antibody has been cited in publications for use in IP.[5]
o Cell Signaling Technology (8047): Validated for IP applications.[6]

e Santa Cruz Biotechnology (sc-365626): Recommended for IP.[2]

Immunohistochemistry (IHC)

For IHC, antibody specificity is crucial to ensure accurate localization of the target protein within
tissues.

» Proteintech (10503-2-AP): IHC data is available for human lung cancer and skeletal muscle
tissues.[5]

e Thermo Fisher Scientific (PA5-34454): Shows immunofluorescent analysis of Keapl in
human lung tissue.

e Abcam (ab119403): Validated for IHC in paraffin-embedded human tissues.

Experimental Protocols
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Detailed and optimized protocols are essential for reproducible results. Below are generalized
workflows for key applications.

Western Blotting Workflow
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Western Blot Protocol
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Caption: A generalized workflow for Western Blotting.
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A typical Western blot protocol involves cell lysis, protein quantification, separation by SDS-
PAGE, transfer to a membrane, blocking, incubation with primary and secondary antibodies,
and detection.[5] For Keapl, a recommended starting dilution for many antibodies is 1:1000.[5]

Immunoprecipitation Workflow
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Immunoprecipitation Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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